Cas no 19345-87-0 (1-bromo-2,4-dimethoxy-5-methylbenzene)

• Product Name: 1-bromo-2,4-dimethoxy-5-methylbenzene
• CAS No: 19345-87-0
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD30673783
• CID: 227881
• PubChem ID: 291626
• Update Time: 2025-04-19

1-bromo-2,4-dimethoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-2,4-dimethoxy-5-methyl-
• 1-bromo-2,4-dimethoxy-5-methylbenzene
• NSC156948
• SCHEMBL3297985
• EN300-311703
• 19345-87-0
• DTXSID60303145
• CS-0191538
• E80338
• MFCD30673783
• NSC-156948

• MDL： MFCD30673783
• Inchi： 1S/C9H11BrO2/c1-6-4-7(10)9(12-3)5-8(6)11-2/h4-5H,1-3H3
• InChI Key： AJPBBMWKTUWZHX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C)C=1)OC)OC

Computed Properties

• Exact Mass: 229.99423
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46